Cas no 887895-72-9 (3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide)

3-4-(Diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide is a synthetic organic compound featuring a benzofuran core substituted with a diethylsulfamoylbenzamido group and a 3-methoxyphenylcarboxamide moiety. Its molecular structure suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The diethylsulfamoyl group may enhance solubility and bioavailability, while the benzofuran scaffold offers rigidity for selective target binding. The methoxyphenyl substitution could influence electronic properties, affecting receptor interactions. This compound is of interest for researchers exploring novel bioactive molecules, particularly in areas requiring sulfonamide or benzofuran-based frameworks. Its synthetic route and purity are critical for reproducible pharmacological evaluation.

3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide structure

887895-72-9 structure

Product Name:3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

CAS No:887895-72-9

MF:C₂₇H₂₇N₃O₆S

MW:521.584785699844

CID:6456602

Update Time:2025-05-20

3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
- 3-(4-(N,N-diethylsulfamoyl)benzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide
- 2-Benzofurancarboxamide, 3-[[4-[(diethylamino)sulfonyl]benzoyl]amino]-N-(3-methoxyphenyl)-
- Inchi： 1S/C27H27N3O6S/c1-4-30(5-2)37(33,34)21-15-13-18(14-16-21)26(31)29-24-22-11-6-7-12-23(22)36-25(24)27(32)28-19-9-8-10-20(17-19)35-3/h6-17H,4-5H2,1-3H3,(H,28,32)(H,29,31)
- InChI Key： XKHWSTONSGMZNH-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N(CC)CC)(=O)=O)C=C2)=C1C(NC1=CC=CC(OC)=C1)=O

Experimental Properties

Density: 1.349±0.06 g/cm3(Predicted)
pka: 11.15±0.43(Predicted)

3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0666-0352-2μmol	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0666-0352-5μmol	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0666-0352-1mg	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0666-0352-2mg	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0666-0352-3mg	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0666-0352-4mg	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0666-0352-5mg	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9	90%+	5mg	$69.0	2023-05-17
A2B Chem LLC	BA67240-1mg	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9		1mg	$245.00	2024-04-19
A2B Chem LLC	BA67240-5mg	3-[4-(diethylsulfamoyl)benzamido]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide	887895-72-9		5mg	$272.00	2024-04-19

3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide Related Literature

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Additional information on 3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887895-72-9)

The compound 3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887895-72-9) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzofuran core with diethylsulfamoyl and methoxyphenyl substituents, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly drawn to its potential applications in targeted drug delivery and enzyme inhibition, given its ability to interact with specific biological pathways.

In recent years, the demand for small-molecule therapeutics has surged, and compounds like 3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide are at the forefront of this trend. Its sulfonamide moiety is particularly noteworthy, as it is often associated with anti-inflammatory and antibacterial properties. This has led to increased scrutiny in academic circles, with studies exploring its structure-activity relationship (SAR) to optimize efficacy and reduce side effects.

From an industrial perspective, the synthesis of CAS No. 887895-72-9 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's solubility and stability under physiological conditions are also critical factors being investigated, as they directly impact its bioavailability and therapeutic potential.

One of the most frequently asked questions in online forums and academic discussions revolves around the mechanism of action of 3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide. Preliminary studies suggest that it may function as a modulator of certain protein-protein interactions, which are pivotal in cellular signaling. This aligns with the growing interest in precision medicine, where compounds with high specificity are prized for their ability to minimize off-target effects.

Another hot topic is the computational modeling of this compound. Advances in molecular docking and quantitative structure-activity relationship (QSAR) studies have enabled researchers to predict its binding affinity with various biological targets. These in silico methods are invaluable for accelerating drug discovery and reducing reliance on costly in vitro experiments.

Environmental and toxicological profiles of CAS No. 887895-72-9 are also under evaluation. Regulatory agencies and research institutions are keen to understand its biodegradability and ecotoxicity, especially given the global push toward green chemistry. This focus on sustainability is driving innovations in synthetic methodologies, such as catalytic approaches that minimize waste and energy consumption.

In summary, 3-4-(diethylsulfamoyl)benzamido-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide represents a fascinating intersection of medicinal chemistry and molecular biology. Its diverse applications, from drug development to biochemical research, underscore its importance in modern science. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.